Cas no 1251545-27-3 (1-6-(dimethylamino)pyrimidin-4-yl-N-(3,5-dimethylphenyl)-1H-imidazole-4-carboxamide)

• Product Name: 1-6-(dimethylamino)pyrimidin-4-yl-N-(3,5-dimethylphenyl)-1H-imidazole-4-carboxamide
• CAS No: 1251545-27-3
• MF: C₁₈H₂₀N₆O
• MW: 336.391002655029
• CID: 6199351
• PubChem ID: 49667453
• Update Time: 2025-06-13

1-6-(dimethylamino)pyrimidin-4-yl-N-(3,5-dimethylphenyl)-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(dimethylamino)pyrimidin-4-yl-N-(3,5-dimethylphenyl)-1H-imidazole-4-carboxamide
• 1-[6-(dimethylamino)pyrimidin-4-yl]-N-(3,5-dimethylphenyl)imidazole-4-carboxamide
• 1251545-27-3
• 1-[6-(dimethylamino)pyrimidin-4-yl]-N-(3,5-dimethylphenyl)-1H-imidazole-4-carboxamide
• AKOS021812568
• F3406-9879
• 1-(6-(dimethylamino)pyrimidin-4-yl)-N-(3,5-dimethylphenyl)-1H-imidazole-4-carboxamide
• 1-[6-(dimethylamino)-4-pyrimidinyl]-N~4~-(3,5-dimethylphenyl)-1H-imidazole-4-carboxamide
• VU0625790-1

• Inchi： 1S/C18H20N6O/c1-12-5-13(2)7-14(6-12)22-18(25)15-9-24(11-21-15)17-8-16(23(3)4)19-10-20-17/h5-11H,1-4H3,(H,22,25)
• InChI Key： JDBDCUVYBIMASP-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C=N1)C1C=C(N=CN=1)N(C)C)NC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 336.16985928g/mol
• Monoisotopic Mass: 336.16985928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-6-(dimethylamino)pyrimidin-4-yl-N-(3,5-dimethylphenyl)-1H-imidazole-4-carboxamide

Chemical Profile of 1-6-(dimethylamino)pyrimidin-4-yl-N-(3,5-dimethylphenyl)-1H-imidazole-4-carboxamide (CAS No. 1251545-27-3)

1-6-(dimethylamino)pyrimidin-4-yl-N-(3,5-dimethylphenyl)-1H-imidazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1251545-27-3, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule incorporates multiple functional groups, including a dimethylamino substituent, a pyrimidin-4-yl moiety, and an N-(3,5-dimethylphenyl) group, which collectively contribute to its distinct chemical properties and potential therapeutic applications.

The dimethylamino group at the 6-position of the pyrimidine ring introduces basicity to the molecule, making it a candidate for interactions with acidic biological targets such as enzymes and receptors. This feature is particularly relevant in drug design, where modulating the charge distribution can enhance binding affinity and selectivity. Additionally, the presence of the pyrimidin-4-yl unit suggests a connection to nucleobase-like structures, which are fundamental components of nucleic acids. Such structural motifs are often explored in the development of antiviral and anticancer agents due to their ability to interfere with DNA or RNA synthesis.

The N-(3,5-dimethylphenyl) moiety at the 4-position of the imidazole ring adds another layer of complexity to the molecule. The aromatic ring system with two methyl substituents at the 3 and 5 positions enhances lipophilicity, which can be advantageous for membrane permeability and oral bioavailability. This particular substitution pattern is not uncommon in pharmacologically active compounds, as it balances hydrophobicity and hydrophilicity while maintaining structural stability. The combination of these features makes 1-6-(dimethylamino)pyrimidin-4-yl-N-(3,5-dimethylphenyl)-1H-imidazole-4-carboxamide a versatile scaffold for further derivatization and optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the dimethylamino group may interact with hydrophobic pockets or acidic residues in target proteins, while the pyrimidin-4-yl and imidazole rings could form hydrogen bonds or π-stacking interactions. These insights have been instrumental in guiding experimental efforts to develop more potent analogs with improved pharmacokinetic profiles.

In vitro studies have begun to elucidate the biological activities of this compound. Preliminary data indicate that it exhibits moderate inhibitory effects on certain enzymes implicated in inflammatory pathways. The N-(3,5-dimethylphenyl) group appears to play a crucial role in modulating enzyme activity by influencing substrate binding affinity. Furthermore, the compound demonstrates stability under physiological conditions, suggesting potential for further development into a lead candidate for drug discovery programs.

The synthesis of 1-6-(dimethylamino)pyrimidin-4-yl-N-(3,5-dimethylphenyl)-1H-imidazole-4-carboxamide involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic steps include condensation reactions between appropriately substituted precursors followed by functional group modifications such as amination and carboxylation. The use of modern catalytic methods has streamlined these processes, reducing reaction times and improving yields.

The compound’s potential applications extend beyond its inhibitory effects on enzymes. Its structural features make it an attractive candidate for developing novel therapeutic agents targeting neurological disorders. The interplay between basicity and lipophilicity inherent in its structure could be leveraged to enhance blood-brain barrier penetration, a critical factor for treating central nervous system (CNS) diseases.

Future research directions include exploring derivative libraries based on this core scaffold through structure-based drug design (SBDD) approaches. By systematically modifying substituents such as the dimethylamino, pyrimidin-4-yl, and N-(3,5-dimethylphenyl) groups, researchers aim to identify analogs with enhanced potency and selectivity against specific disease-related targets.

The growing interest in heterocyclic compounds like 1-6-(dimethylamino)pyrimidin-4-yl-N-(3,5-dimethylphenyl)-1H-imidazole-4-carboxamide underscores their importance in modern drug discovery. As computational tools become more sophisticated and synthetic methodologies advance, the likelihood of identifying novel therapeutic agents derived from such scaffolds continues to increase.